Acyclovir IN sodium chloride 0.9% preservative free

• CAS No.: 69657-51-8
• Product Name: Acyclovir IN sodium chloride 0.9% preservative free
• Molecular Formula: C8H10N5NaO3
• Molecular Weight: 247.19 g/mol
• IUPAC Name: sodium;2-amino-9-(2-hydroxyethoxymethyl)purin-1-id-6-one
• Standard InChI: InChI=1S/C8H11N5O3.Na/c9-8-11-6-5(7(15)12-8)10-3-13(6)4-16-2-1-14;/h3,14H,1-2,4H2,(H3,9,11,12,15);/q;+1/p-1
• Standard InChIKey: RMLUKZWYIKEASN-UHFFFAOYSA-M
• Isomeric SMILES: C1=NC2=C(N1COCCO)N=C(N=C2[O-])N.[Na+]
• SMILES: C1=NC2=C(N1COCCO)N=C([N-]C2=O)N.[Na+]
• Canonical SMILES: C1=NC2=C(N1COCCO)N=C(N=C2[O-])N.[Na+]
• Appearance: Solid powder
• Description: Acyclovir Sodium is the sodium salt form of acyclovir, a synthetic analog of the purine nucleoside, guanosine, with potent antiviral activity against herpes simplex viruses type 1 and 2, varicella-zoster virus and other viruses of the herpesvirus family. After conversion in vivo to the active metabolite acyclovir triphosphate by viral thymidine kinase, acyclovir competitively inhibits viral DNA polymerase by incorporating into the growing viral DNA chain and terminating further polymerization.; A GUANOSINE analog that acts as an antimetabolite. Viruses are especially susceptible. Used especially against herpes.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 9-((2-Hydroxyethoxy)methyl)guanine; Aci Sanorania; Aci-Sanorania; Acic; Aciclobeta; Aciclostad; Aciclovir; Aciclovir Alonga; Aciclovir Sanorania; aciclovir von ct; Aciclovir-Sanorania; Acifur; Acipen Solutab; Acivir; Activir; Acyclo V; Acyclo-V; Acycloguanosine; Acyclovir; Acyclovir Sodium; Alonga, Aciclovir; Antiherpes Creme; Avirax; Cicloferon; Clonorax; Cusiviral; Genvir; Herpetad; Herpofug; Herpotern; Herpoviric; Isavir; Laciken; Mapox; Maynar; Milavir; Opthavir; Sodium, Acyclovir; Solutab, Acipen; Supraviran; Viclovir; Vipral; Virax Puren; Virax-Puren; ViraxPuren; Virherpes; Virmen; Virolex; Virupos; Virzin; Wellcome 248U; Wellcome-248U; Wellcome248U; Zoliparin; Zovirax; Zycli
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• PubChem Compound: 23709358
• Last Modified: Nov 11 2021